1-ethyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 1-ethyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C19H19NO4/c1-3-20-15-10-6-5-9-14(15)19(23,18(20)22)12-16(21)13-8-4-7-11-17(13)24-2/h4-11,23H,3,12H2,1-2H3
• InChI Key: IYTUNTGTNWWZLV-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=CC=C3OC)O

Description

1-Ethyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the family of bisindolylmaleimides. This compound has been extensively studied due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

1-ethyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one 31-8220 exerts its effects by inhibiting the activity of PKC, which is a family of enzymes that play a key role in regulating various cellular processes, including cell growth, differentiation, and survival. PKC is activated by various extracellular signals, such as growth factors and cytokines, and its activation leads to the phosphorylation of various intracellular proteins, leading to changes in cellular function. This compound 31-8220 inhibits the activity of PKC by binding to its catalytic domain, thereby preventing its activation and subsequent downstream signaling.
Biochemical and Physiological Effects:
This compound 31-8220 has been shown to have various biochemical and physiological effects. In cancer cells, this compound 31-8220 has been shown to inhibit cell growth and induce apoptosis (programmed cell death). In addition, this compound 31-8220 has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells. This compound 31-8220 has also been shown to protect against neuronal damage in animal models of neurodegenerative diseases, possibly by inhibiting the activity of PKC and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

1-ethyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has several advantages for lab experiments, including its high potency and specificity for PKC inhibition. However, this compound 31-8220 has some limitations, including its potential toxicity and off-target effects. Therefore, careful dose-response studies and toxicity assessments are necessary when using this compound 31-8220 in lab experiments.

Future Directions

1-ethyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has shown promising results in preclinical studies for various diseases, including cancer, inflammation, and neurodegenerative disorders. Therefore, future directions for this compound 31-8220 research include further preclinical studies to optimize its therapeutic potential, as well as clinical studies to evaluate its safety and efficacy in humans. In addition, future studies may focus on identifying new targets for this compound 31-8220, as well as developing new derivatives with improved potency and specificity.

Synthesis Methods

1-ethyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one 31-8220 can be synthesized using a multi-step process starting from commercially available 2-methoxybenzaldehyde. The first step involves the reaction of 2-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base to form a chalcone intermediate. The chalcone intermediate is then reacted with 2-nitrobenzaldehyde in the presence of a reducing agent to form the corresponding nitrochalcone. The nitrochalcone is then reduced to the corresponding aminochalcone using a metal catalyst. Finally, the aminochalcone is reacted with maleic anhydride in the presence of a base to form this compound 31-8220.

Scientific Research Applications

1-ethyl-3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one 31-8220 has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is cancer, where this compound 31-8220 has shown promising results in inhibiting the growth and proliferation of cancer cells. It has been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and survival. This compound 31-8220 has also been studied for its potential anti-inflammatory effects, as it has been shown to inhibit the production of pro-inflammatory cytokines. In addition, this compound 31-8220 has been studied for its potential neuroprotective effects, as it has been shown to protect against neuronal damage in animal models of neurodegenerative diseases.